Cas no 871911-61-4 (2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]-N-phenylacetamide)

• Product Name: 2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]-N-phenylacetamide
• CAS No: 871911-61-4
• MF: C₂₃H₂₂N₂O₄S
• MW: 422.496784687042
• CID: 6401679
• PubChem ID: 16259411
• Update Time: 2025-06-09

2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[N-(2-methoxyphenyl)2-phenylethenesulfonami do]-N-phenylacetamide
• Acetamide, 2-[(2-methoxyphenyl)[(2-phenylethenyl)sulfonyl]amino]-N-phenyl-
• 871911-61-4
• EN300-26593105
• Z25913690
• 2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]-N-phenylacetamide

• Inchi： 1S/C23H22N2O4S/c1-29-22-15-9-8-14-21(22)25(18-23(26)24-20-12-6-3-7-13-20)30(27,28)17-16-19-10-4-2-5-11-19/h2-17H,18H2,1H3,(H,24,26)/b17-16+
• InChI Key： XMBOEGNVPPZYBJ-WUKNDPDISA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(C1C=CC=CC=1OC)CC(NC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 422.13002836g/mol
• Monoisotopic Mass: 422.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.325±0.06 g/cm3(Predicted)
• pka: 13.21±0.70(Predicted)

Additional information on 2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]-N-phenylacetamide

Introduction to 2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]-N-phenylacetamide (CAS No. 871911-61-4)

2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]-N-phenylacetamide, with the CAS number 871911-61-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a sulfonamide group, a methoxyphenyl moiety, and a phenylacetamide functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular formula of 2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]-N-phenylacetamide is C₂₀H₁₉NO₄S, and its molecular weight is approximately 373.43 g/mol. The compound's structure can be visualized as a combination of aromatic rings and functional groups that are strategically positioned to enhance its pharmacological properties. The presence of the sulfonamide group, in particular, is noteworthy due to its historical significance in the development of antimicrobial agents.

Recent studies have explored the potential of 2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]-N-phenylacetamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]-N-phenylacetamide has also shown potential as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells through the modulation of key signaling pathways, including the PI3K/Akt and MAPK pathways. These findings suggest that this compound could be further developed as a novel therapeutic agent for cancer treatment.

The pharmacokinetic profile of 2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]-N-phenylacetamide has been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

In terms of synthetic methods, several approaches have been reported for the preparation of 2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]-N-phenylacetamide. One common method involves the reaction of 2-methoxyaniline with phenylacetyl chloride followed by sulfonation with chlorosulfonic acid. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

The safety profile of 2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]-N-phenylacetamide is an important consideration for both researchers and clinicians. Toxicological studies have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical trials. However, as with any new chemical entity, ongoing safety monitoring will be essential during clinical development.

In conclusion, 2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]-N-phenylacetamide (CAS No. 871911-61-4) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in the treatment of various diseases.